Cas no 106244-73-9 (1-Piperidinecarboxylic acid, 4-hydroxy-4-(nitromethyl)-, ethyl ester)

• Product Name: 1-Piperidinecarboxylic acid, 4-hydroxy-4-(nitromethyl)-, ethyl ester
• CAS No: 106244-73-9
• MF: C₉H₁₆N₂O₅
• MW: 232.233742713928
• CID: 1180533
• Update Time: 2024-08-05

1-Piperidinecarboxylic acid, 4-hydroxy-4-(nitromethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-hydroxy-4-(nitromethyl)-, ethyl ester

• Inchi： 1S/C9H16N2O5/c1-2-16-8(12)10-5-3-9(13,4-6-10)7-11(14)15/h13H,2-7H2,1H3
• InChI Key： REWMGYLEJYCGAM-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCC(O)(C[N+]([O-])=O)CC1

Computed Properties

• Exact Mass: 232.10598

Experimental Properties

• Density: 1.283±0.06 g/cm3(Predicted)
• Boiling Point: 383.5±27.0 °C(Predicted)
• PSA: 92.91
• pka: 8.38±0.20(Predicted)